N-(3-chlorophenyl)-2-({6-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}sulfanyl)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[[6-[(4-methoxyphenyl)methyl]-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23ClN4O3S/c1-31-18-7-5-15(6-8-18)12-28-10-9-20-19(13-28)22(30)27-23(26-20)32-14-21(29)25-17-4-2-3-16(24)11-17/h2-8,11H,9-10,12-14H2,1H3,(H,25,29)(H,26,27,30)
• InChI Key: UKBWYPSPNKBWLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCC3=C(C2)C(=O)NC(=N3)SCC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C23H23ClN4O3S
• Molecular Weight: 471.0 g/mol
• CAS No.: 866867-34-7

Description

N-(3-chlorophenyl)-2-({6-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C23H23ClN4O3S and its molecular weight is 470.97. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

A study reported the synthesis and antitumor evaluation of new derivatives related to the specified compound, highlighting their potent anticancer activity against human cancer cell lines. Compounds synthesized showed significant inhibition of growth in human breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) cell lines, comparable to that of doxorubicin, a well-known anticancer drug. These findings suggest the potential of such compounds as effective antitumor agents (H. Hafez, Abdel-Rhman B. A. El-Gazzar, 2017).

Crystal Structure and Chemical Behavior

Research has also focused on the crystal structures of compounds closely related to "N-(3-chlorophenyl)-2-({6-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}sulfanyl)acetamide". Studies provide insights into their folded conformation, which may influence their biological activity and interaction with biological targets. Such structural analyses contribute to understanding the molecular basis of their action and optimizing their antitumor properties (S. Subasri et al., 2016).

Vibrational Spectroscopy and Quantum Computational Approach

Another aspect of research includes the characterization of similar compounds through vibrational spectroscopy, providing detailed information on their molecular vibrations and structures. The quantum computational approach helps in understanding the stereo-electronic interactions, stability, and reactivity of these compounds, which is crucial for designing more effective antitumor agents (S. J. Jenepha Mary et al., 2022).